Cas no 851807-60-8 (3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-60-8
• MF: C₁₆H₁₄ClN₃OS
• MW: 331.819860935211
• CID: 5823607
• PubChem ID: 4075405
• Update Time: 2025-05-20

3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Methanone, (3-chlorophenyl)[4,5-dihydro-2-[(3-pyridinylmethyl)thio]-1H-imidazol-1-yl]-
• F0630-1691
• SR-01000127374-1
• 851807-60-8
• 3-({[1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• (3-chlorophenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• AKOS024589403
• (3-chlorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• SR-01000127374
• 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

• Inchi： 1S/C16H14ClN3OS/c17-14-5-1-4-13(9-14)15(21)20-8-7-19-16(20)22-11-12-3-2-6-18-10-12/h1-6,9-10H,7-8,11H2
• InChI Key： GFXUQUSCIYMSID-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)(N1C(SCC2=CC=CN=C2)=NCC1)=O

Computed Properties

• Exact Mass: 331.0546109g/mol
• Monoisotopic Mass: 331.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 510.1±60.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Additional information on 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Introduction to 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine (CAS No. 851807-60-8)

3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 851807-60-8, represents a unique structural motif that combines elements of pyridine, imidazole, and chlorobenzoyl groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of multiple functional groups in its molecular framework suggests potential interactions with biological targets, which could be leveraged for therapeutic applications.

The compound's structure is characterized by a central pyridine ring substituted with a [{1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl] group. This particular arrangement of atoms and functional groups imparts specific chemical properties that make it an intriguing subject for research. The 3-chlorobenzoyl moiety, for instance, introduces a region of electrophilicity that could participate in various chemical reactions, while the 4,5-dihydro-1H-imidazol-2-ylsulfanyl group adds a layer of complexity by providing a potential binding site for biological targets. These features collectively contribute to the compound's versatility and potential utility in drug development.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic benefits. Heterocycles, such as imidazoles and pyridines, are well-known for their ability to interact with biological systems and have been widely used in the synthesis of pharmaceuticals. The compound in question belongs to this class of molecules and has been studied for its pharmacological properties. Preliminary studies have suggested that it may exhibit interesting biological activities, making it a valuable asset in the quest for new treatments.

The synthesis of 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The synthesis typically begins with the preparation of the imidazole scaffold, followed by functionalization with the chlorobenzoyl group and subsequent attachment to the pyridine ring. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent biological evaluation.

One of the key challenges in working with such complex molecules is optimizing their pharmacokinetic properties. This includes considerations such as solubility, stability, and metabolic fate. Researchers have been exploring various strategies to enhance these properties, including modifications to the molecular structure. For example, the introduction of polar functional groups can improve solubility, while protecting groups can be used to prevent unwanted side reactions during synthesis.

The potential applications of 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine are broad and span across multiple therapeutic areas. Its unique structural features suggest that it may have utility in treating conditions such as inflammation, infectious diseases, and neurological disorders. Additionally, its ability to interact with various biological targets makes it a versatile scaffold for designing novel drug candidates.

In conclusion, 3-({1-(3-chlorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine (CAS No. 851807-60-8) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a valuable role in the development of next-generation therapeutics.